Cas no 1284629-06-6 (2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide)

• Product Name: 2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide
• CAS No: 1284629-06-6
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5322589
• Update Time: 2025-07-04

2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2-methoxybenzyl)pyridine-3-carboxamide
• 2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C14H15N3O2/c1-19-12-7-3-2-5-10(12)9-17-14(18)11-6-4-8-16-13(11)15/h2-8H,9H2,1H3,(H2,15,16)(H,17,18)
• InChI Key： HLAIZYQTSZNOJJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1C(NCC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide

Introduction to 2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide (CAS No: 1284629-06-6)

2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide, identified by its CAS number 1284629-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amide and aromatic ring substituents, make it a promising candidate for further investigation in drug discovery.

The< strong>pyridine core of 2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide is a key pharmacophore that interacts with various biological targets. Pyridine derivatives have been extensively studied for their role in modulating enzyme activity, receptor binding, and other cellular processes. The presence of an amide group at the 3-position of the pyridine ring introduces additional functional diversity, enabling the compound to engage in hydrogen bonding and other specific interactions with biological molecules.

In recent years, there has been a growing interest in developing novel therapeutic agents based on< strong>pyridine derivatives. These compounds have shown promise in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The< strong>2-methoxyphenylmethyl substituent in the structure of 2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide contributes to its unique chemical properties and may enhance its binding affinity to specific targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its< strong>pharmacological profile to identify new therapeutic applications. Preliminary studies suggest that it may exhibit< strong>antimicrobial,< strong>antioxidant, and even< strong>anticancer properties. These findings are particularly exciting given the increasing demand for innovative treatments to combat drug-resistant pathogens and chronic diseases.

The synthesis of< strong>2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise control of reaction conditions is crucial to obtaining high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of the synthesis process.

The< strong>CAS number 1284629-06-6 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized classification system ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The availability of detailed chemical information through CAS databases also aids in ensuring compliance with regulatory requirements and safety protocols.

In conclusion, 2-amino-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide (CAS No: 1284629-06-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs. As our understanding of biological mechanisms continues to advance, compounds like this one will play a crucial role in developing innovative therapies for various diseases.